Cas no 2228696-80-6 (Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate)

• Product Name: Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate
• CAS No: 2228696-80-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5800967
• PubChem ID: 165611095
• Update Time: 2025-06-30

Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2228696-80-6
• methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate
• EN300-1752928
• Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate

• Inchi： 1S/C11H20O3/c1-5-10(2,3)11(6-7-11)8(12)9(13)14-4/h8,12H,5-7H2,1-4H3
• InChI Key： PNZXJMKPOPOJRE-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C(C)(C)CC)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate

Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate (CAS No. 2228696-80-6): An Overview

Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate (CAS No. 2228696-80-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of acetate and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The molecular structure of Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate is characterized by a cyclopropyl ring substituted with a 1-(2-methylbutan-2-yl) group, and an acetate moiety attached to a hydroxymethyl group. This complex arrangement contributes to its stability and reactivity, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate in the context of drug discovery. One notable area of research involves its use as a precursor in the synthesis of bioactive compounds. The cyclopropyl ring, in particular, has been shown to enhance the biological activity and pharmacokinetic properties of molecules, which is crucial for the development of effective therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate as a building block for the synthesis of new anti-inflammatory drugs. The compound's ability to modulate specific biological pathways was found to be superior to existing compounds, suggesting its potential as a lead molecule in drug development.

Another area where Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate has shown promise is in the field of cancer research. Preliminary studies have indicated that this compound can inhibit the growth of certain cancer cell lines, making it a candidate for further investigation as an anticancer agent. The unique structural features of the compound may contribute to its selective cytotoxicity, which is essential for minimizing side effects in cancer therapy.

The synthesis of Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate involves several steps, including the formation of the cyclopropyl ring and the attachment of the acetate moiety. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate has potential uses in other areas of chemistry. For instance, it can serve as a ligand in coordination chemistry, where its unique electronic properties can influence the reactivity and selectivity of metal complexes. This versatility makes it an attractive compound for researchers exploring new catalytic systems and materials.

The safety profile of Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate is another important consideration. Extensive toxicological studies have been conducted to ensure that it meets safety standards for use in pharmaceuticals and other applications. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials.

In conclusion, Methyl 2-hydroxy-2-[1-(2-methylbutan-2-yl)cyclopropyl]acetate (CAS No. 2338696-80-6) is a promising compound with a wide range of potential applications in both academic research and industry. Its unique structural features and chemical properties make it an attractive candidate for further exploration in drug discovery, cancer research, and other areas of chemistry. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.